Cas no 1154548-73-8 (2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide)

• Product Name: 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide
• CAS No: 1154548-73-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 4773155
• Update Time: 2025-05-23

2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide
• 2-(4-aminopiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide
• 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C12H19N3O2/c13-10-3-5-15(6-4-10)9-12(16)14-8-11-2-1-7-17-11/h1-2,7,10H,3-6,8-9,13H2,(H,14,16)
• InChI Key： GENUNOVAWPBQKY-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(CC1)N)NCC1=CC=CO1

Computed Properties

• Exact Mass: 237.147726857 g/mol
• Monoisotopic Mass: 237.147726857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.5
• Molecular Weight: 237.30

Additional information on 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide

Comprehensive Overview of 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide (CAS No. 1154548-73-8)

2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide (CAS No. 1154548-73-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its chemical name or CAS number, belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both aminopiperidine and furan moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting neurological disorders and inflammatory conditions.

In recent years, the demand for novel therapeutic agents has surged, driven by the need to address drug-resistant diseases and chronic illnesses. Researchers have increasingly focused on small-molecule inhibitors and modulators, where compounds like 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide play a pivotal role. Its molecular structure allows for interactions with various biological targets, including G-protein-coupled receptors (GPCRs) and enzyme active sites, making it a subject of interest in medicinal chemistry.

The synthesis of 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide involves multi-step organic reactions, often starting from 4-aminopiperidine and furan-2-carbaldehyde. The amide bond formation and N-alkylation steps are critical to achieving high purity and yield. Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are employed to characterize the compound, ensuring its suitability for further studies.

One of the most searched topics related to this compound is its potential role in neuroprotection and cognitive enhancement. Given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring piperidine-based compounds for their ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter systems. Preliminary studies suggest that 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide may exhibit neuroprotective effects, though further in vivo and clinical trials are needed to confirm these findings.

Another area of interest is the compound's potential application in pain management. With the ongoing opioid crisis, there is a pressing need for non-opioid analgesics that can provide relief without the risk of addiction. The furan ring in the compound's structure is known to contribute to ligand-receptor interactions, which could be harnessed to develop new pain-relief medications.

From a commercial perspective, 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide is available through specialized chemical suppliers and research catalogs. Its price and availability vary depending on the purity grade and quantity, with milligram to gram scales being the most common for laboratory use. Researchers are advised to verify the certificate of analysis (CoA) to ensure compliance with their experimental requirements.

In conclusion, 2-(4-Aminopiperidin-1-yl)-N-[(furan-2-yl)methyl]acetamide (CAS No. 1154548-73-8) represents a versatile compound with broad potential in pharmaceutical research and drug development. Its unique chemical properties and bioactivity make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may soon find its place in the next generation of targeted therapies.